Cas no 89207-99-8 (1,3-Benzenedicarboxylic acid, 2-(1H-pyrrol-1-yl)-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-(1H-pyrrol-1-yl)-, dimethyl ester
• CAS No: 89207-99-8
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 608741
• PubChem ID: 13113670
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-(1H-pyrrol-1-yl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-(1H-pyrrol-1-yl)-, dimethyl ester
• dimethyl 2-(1H-pyrrol-1-yl)isophthalate
• dimethyl 2-pyrrol-1-ylbenzene-1,3-dicarboxylate
• DTXSID90518821
• 89207-99-8
• CSKUDWLQHLQTBA-UHFFFAOYSA-N
• SCHEMBL2158508
• FT-0710823
• Dimethyl 2-(1H-pyrrol-1-yl)benzene-1,3-dicarboxylate
• 2-pyrrol-1-ylisophthalic acid dimethyl ester

• Inchi： 1S/C14H13NO4/c1-18-13(16)10-6-5-7-11(14(17)19-2)12(10)15-8-3-4-9-15/h3-9H,1-2H3
• InChI Key： CSKUDWLQHLQTBA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C(=O)OC)C=1N1C=CC=C1)=O

Computed Properties

• Exact Mass: 259.08445790g/mol
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų